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Compound of Interest

Compound Name: Cloran

Cat. No.: B168027

For Researchers, Scientists, and Drug Development Professionals

The term "Cloran" presents a multifaceted identity within the scientific landscape. While it is
associated with brand names for pharmaceutical products containing Cefaclor or Diclofenac
Sodium in different regions, a deeper investigation reveals its primary scientific designation as
a specific, complex organochlorine pesticide. This technical overview focuses on the structural
and known properties of this chemical entity, formally identified by the IUPAC name
5,6,7,8,10,10-Hexachloro-3a,4,4a,5,8,8a,9,9a-octahydro-5,8-methanonaphtho(2,3-c)furan-1,3-
dione.

While extensive, detailed experimental data for this specific compound is limited in publicly
accessible literature, this guide synthesizes the available information regarding its chemical
identity, structural characteristics, and its relationship to the broader class of cyclodiene
insecticides.

Core Structural and Physical Properties

"Cloran" is a chlorinated polycyclic hydrocarbon, a structural characteristic shared by many
persistent organic pollutants. The molecule's intricate three-dimensional structure is a result of
the fusion of multiple ring systems, including a hexachloronorbornene moiety. This complex
architecture is fundamental to its biological activity and environmental persistence.
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Property Value

5,6,7,8,10,10-Hexachloro-3a,4,4a,5,8,8a,9,9a-

IUPAC Name octahydro-5,8-methanonaphtho(2,3-c)furan-1,3-
dione

CAS Number 1782-06-5

Molecular Formula C13HsCleOs3

Molecular Weight 424.92 g/mol

A comprehensive summary of the key identification and physical properties of "Cloran".

Synthesis and Experimental Protocols

Detailed, step-by-step experimental protocols for the synthesis of "Cloran" are not readily
available in peer-reviewed literature. However, the general synthesis of related cyclodiene
pesticides involves a Diels-Alder reaction. For "Cloran”, this would likely involve the reaction of
hexachlorocyclopentadiene with a suitable dienophile, followed by further modifications to yield
the final furan-dione structure.

A generalized experimental workflow for the synthesis of a cyclodiene pesticide is outlined
below. It is important to note that this is a representative process and specific reaction
conditions for "Cloran" may vary.

A generalized workflow for the synthesis of a cyclodiene pesticide like "Cloran".

Spectroscopic and Crystallographic Data

Specific spectroscopic (NMR, IR, Mass Spectrometry) and X-ray crystallographic data for
"Cloran" are not widely published. The structural elucidation of such a complex molecule would
typically rely on a combination of these techniques:

¢ Nuclear Magnetic Resonance (NMR) Spectroscopy: *H and 3C NMR would be crucial for
determining the proton and carbon framework of the molecule, confirming the connectivity of
the atoms and the stereochemistry of the various ring junctions.
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« Infrared (IR) Spectroscopy: IR spectroscopy would identify the presence of key functional
groups, such as the carbonyl groups (C=0) of the dione and the carbon-chlorine (C-Cl)
bonds.

o Mass Spectrometry (MS): Mass spectrometry would confirm the molecular weight of the
compound and provide information about its fragmentation pattern, aiding in structural
confirmation.

o X-ray Crystallography: Single-crystal X-ray diffraction would provide the most definitive three-
dimensional structure of the molecule, detailing bond lengths, bond angles, and the overall
conformation.

Mode of Action and Biological Pathways

As a member of the cyclodiene insecticide family, the primary mode of action of "Cloran" is
expected to be the antagonism of the gamma-aminobutyric acid (GABA)-gated chloride
channel in the nervous system of insects.

The proposed mechanism of action for "Cloran" as a GABA receptor antagonist.

By binding to the receptor, "Cloran" blocks the influx of chloride ions into the neuron. This
disruption of the normal inhibitory signaling leads to a state of hyperexcitation, resulting in
tremors, convulsions, and ultimately the death of the insect.

The Broader Context: Chlordane

It is important to distinguish "Cloran” from the more widely known and studied cyclodiene
insecticide, Chlordane. While structurally related, they are distinct chemical compounds.
Chlordane is a mixture of several related chlorinated hydrocarbons and was extensively used
as a pesticide before its ban in many countries due to its environmental persistence and
adverse health effects. The extensive body of research on Chlordane can provide valuable
context for understanding the general properties and toxicological profile of "Cloran™ and other
cyclodiene pesticides.

Conclusion
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"Cloran," identified as 5,6,7,8,10,10-Hexachloro-3a,4,4a,5,8,8a,9,9a-octahydro-5,8-
methanonaphtho(2,3-c)furan-1,3-dione, represents a specific chemical entity within the class of
organochlorine pesticides. While its basic structural and chemical identity is established, a
comprehensive understanding of its properties is hampered by the limited availability of
detailed experimental and toxicological data in the public domain. Further research would be
necessary to fully characterize its synthesis, spectroscopic properties, and specific biological
interactions. For professionals in research and drug development, the study of such
compounds, even those with limited data, can offer insights into the structure-activity
relationships of persistent organic pollutants and the design of potentially safer alternatives.

 To cite this document: BenchChem. [Investigating "Cloran": A Look into a Complex
Organochlorine Pesticide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b168027#investigating-the-structural-properties-of-
cloran]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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